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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory personnel working with Rhenium heptafluoride (ReF7). Adherence to these
protocols is mandatory to ensure the safety of all researchers, scientists, and drug
development professionals. Rhenium heptafluoride is a highly corrosive and reactive
substance that demands meticulous handling and disposal procedures.

Hazard Identification and Quantitative Data

Rhenium heptafluoride is a yellow crystalline solid at room temperature. It is a powerful
fluorinating agent and reacts violently with water, producing hydrofluoric acid (HF) and
perrhenic acid (HReOa4), both of which are highly corrosive.[1] Inhalation of ReF- vapors can be
fatal, and contact with skin or eyes will cause severe burns.[2]
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Property Value Source
Chemical Formula ReF7 [1]
Molar Mass 319.20 g/mol [1]
Appearance Yellow crystalline solid [1]
Melting Point 48.3 °C (118.9 °F) [1]
Boiling Point 73.7 °C (164.5 °F) [1]
OSHA PEL (for Fluorides as F) 2.5 mg/m3 (8-hour TWA) [3]
ACGIH TLV (for Fluorides as

A 2.5 mg/m3 (8-hour TWA) [4]
NIOSH REL (for Fluorine) 0.1 ppm (0.2 mg/m3) TWA [5]
IDLH (for Fluorine) 25 ppm [5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of Rhenium
heptafluoride. The following PPE is mandatory when handling this chemical:
e Hand Protection: Double gloving is required.

o Inner Glove: Nitrile examination gloves.

o Quter Glove: Heavy-duty neoprene or butyl rubber gloves. These materials show good to
excellent resistance against hydrofluoric acid, a primary hydrolysis product of ReF-.[2][6]
[7] Always inspect gloves for tears or degradation before and during use. Breakthrough
times for hydrofluoric acid (48%) on neoprene gloves (24 mil) are approximately 180
minutes.[1]

o Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

» Body Protection: A chemical-resistant apron, worn over a flame-resistant lab coat, is
required.
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» Respiratory Protection: All work with Rhenium heptafluoride must be conducted in a
certified chemical fume hood. In the event of a spill or loss of containment, a full-face
respirator with a cartridge suitable for acid gases and fluorine compounds or a self-contained
breathing apparatus (SCBA) must be used.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Rhenium heptafluoride in a laboratory setting.
3.1. Preparation:

e Ensure a certified and tested chemical fume hood is available and functioning correctly.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Prepare a spill kit specifically for corrosive and fluoride-containing materials. This should
include calcium carbonate or calcium hydroxide for neutralization, and inert absorbent
materials like vermiculite or sand. Do not use silica-based absorbents, as they can react with
hydrofluoric acid to produce toxic silicon tetrafluoride gas.

e Have a container of calcium gluconate gel readily available in case of skin contact with
hydrofluoric acid.[8][9]

» Ensure all necessary equipment is made of compatible materials (e.g., stainless steel,
Monel, or Teflon). Avoid glass, as it can be etched by hydrofluoric acid.[8]

3.2. Handling:
e Don all required PPE before entering the designated work area.

o Conduct all manipulations of Rhenium hentafluoride within the chemical fume hood with the
sash at the lowest practical height.

o Use forceps or other appropriate tools to handle the solid material.

e If transferring the material, do so carefully to minimize the creation of dust.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-4
https://d3qi0qp55mx5f5.cloudfront.net/ime/documents/basic_documents/HF_short.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/71-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Keep the container of Rhenium heptafluoride tightly sealed when not in use.
o Work with the smallest quantity of material necessary for the experiment.
3.3. Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with Rhenium
heptafluoride. A 10% solution of sodium bicarbonate or calcium hydroxide can be used for
initial decontamination, followed by a thorough rinse with water.

o Carefully remove PPE, avoiding contact with any potentially contaminated surfaces. Dispose
of disposable items as hazardous waste.

e Wash hands and forearms thoroughly with soap and water after removing gloves.
Disposal Plan: Step-by-Step Waste Management
Rhenium heptafluoride and its reaction byproducts must be disposed of as hazardous waste.
4.1. Waste Collection:

o Collect all solid Rhenium heptafluoride waste and contaminated disposable materials (e.qg.,
gloves, absorbent pads) in a dedicated, clearly labeled, and sealed polyethylene or Teflon
container.[8][9] Do not use glass containers.[8]

« For liquid waste containing hydrolysis products (hydrofluoric acid and perrhenic acid), use a
designated, labeled polyethylene container.

4.2. Neutralization of Liquid Waste (to be performed by trained personnel in a fume hood):

e Slowly add the acidic waste to a large volume of a stirred, cold solution of calcium hydroxide
or sodium bicarbonate to neutralize the hydrofluoric and perrhenic acids. The addition should
be done in small portions to control the exothermic reaction.

e Monitor the pH of the solution. Continue adding the neutralizing agent until the pH is
between 6 and 8.

¢ Allow the precipitate (calcium fluoride) to settle.
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e The neutralized slurry can then be collected in a suitable container for hazardous waste

disposal.
4.3. Final Disposal:

o Label all waste containers clearly with "Hazardous Waste," the full chemical name
("Rhenium Heptafluoride waste" or "Neutralized Rhenium Heptafluoride waste"), and the

associated hazards (Corrosive, Toxic).

e Arrange for pickup and disposal by a certified hazardous waste management company in
accordance with local, state, and federal regulations.

Emergency Spill Response
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Caption: Workflow for responding to a Rhenium heptafluoride spill.
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By adhering to these rigorous safety protocols, researchers can mitigate the risks associated
with Rhenium heptafluoride and maintain a safe laboratory environment. Continuous
vigilance and a proactive approach to safety are paramount when working with such hazardous
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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